Cas no 103879-31-8 (3,5-Dichloro-4-fluorobenzonitrile)

• Product Name: 3,5-Dichloro-4-fluorobenzonitrile
• CAS No: 103879-31-8
• MF: C₇H₂Cl₂FN
• MW: 190.001883029938
• MDL: MFCD09835204
• CID: 125911
• PubChem ID: 13643469
• Update Time: 2025-06-14

3,5-Dichloro-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-fluorobenzonitrile
• Benzonitrile,3,5-dichloro-4-fluoro-
• 4-Fluoro-3,5-dichlorobenzonitrile
• 3,5-Dichloro-4-fluoro-benzonitrile
• PubChem4753
• RIOPZMHLYZUNFX-UHFFFAOYSA-N
• CM13031
• AM61722
• AS01656
• Benzonitrile, 3,5-dichloro-4-fluoro-
• LS10271
• BC686478
• ST2404628
• AB0043704
• Z1623
• A20944
• AS-19909
• EN300-94781
• SCHEMBL7929409
• AC-4057
• UNII-VLA4CG2Y8U
• AKOS005063914
• SY104341
• VLA4CG2Y8U
• DTXSID60545745
• Z1198233478
• FT-0655540
• C7H2Cl2FN
• CS-0157724
• MFCD09835204
• 103879-31-8
• DTXCID40496529

• MDL： MFCD09835204
• Inchi： 1S/C7H2Cl2FN/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
• InChI Key： RIOPZMHLYZUNFX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C#N)C=1)Cl)F

Computed Properties

• Exact Mass: 188.95500
• Monoisotopic Mass: 188.9548326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52-55°C
• Boiling Point: 235.2±35.0 ºC (760 Torr),
• Flash Point: 96.1±25.9 ºC,
• Refractive Index: 1.558
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• PSA: 23.79000
• LogP: 3.00418
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

3,5-Dichloro-4-fluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichloro-4-fluorobenzonitrile

Research Brief on 3,5-Dichloro-4-fluorobenzonitrile (CAS: 103879-31-8): Recent Advances and Applications

3,5-Dichloro-4-fluorobenzonitrile (CAS: 103879-31-8) is a halogenated benzonitrile derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications as a key intermediate in organic synthesis and drug development. Recent studies have explored its potential in agrochemicals, medicinal chemistry, and material science, highlighting its unique physicochemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3,5-dichloro-4-fluorobenzonitrile as a precursor for developing novel kinase inhibitors. The research team demonstrated that the compound's electron-withdrawing substituents and aromatic stability make it an excellent scaffold for designing potent and selective inhibitors targeting tyrosine kinases involved in cancer pathways. Molecular docking studies revealed favorable binding interactions when this moiety was incorporated into lead compounds.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed innovative fungicidal compositions containing 3,5-dichloro-4-fluorobenzonitrile derivatives. The patent highlights the compound's enhanced bioactivity against phytopathogenic fungi when combined with specific co-formulants, showing improved systemic action and rainfastness compared to conventional fungicides.

Advanced synthetic methodologies for 3,5-dichloro-4-fluorobenzonitrile have been developed, as reported in a 2024 Organic Process Research & Development article. The new catalytic fluorination process achieves higher yields (up to 92%) and better regioselectivity while reducing hazardous byproducts. This green chemistry approach significantly improves the compound's manufacturability for industrial-scale production.

Recent pharmacological studies have explored the metabolic stability and toxicity profile of 3,5-dichloro-4-fluorobenzonitrile-containing compounds. A 2023 publication in Drug Metabolism and Disposition presented in vitro and in vivo data showing favorable pharmacokinetic properties with moderate hepatic clearance and good oral bioavailability in preclinical models, supporting further development of this chemical class.

The compound has also found applications in materials science, particularly in the development of liquid crystal displays and organic semiconductors. Research published in Advanced Materials (2024) demonstrated that derivatives of 3,5-dichloro-4-fluorobenzonitrile can serve as effective electron-accepting units in donor-acceptor type organic semiconductors, showing promising charge transport properties for optoelectronic devices.

Future research directions for 3,5-dichloro-4-fluorobenzonitrile include exploration of its potential in PROTAC (proteolysis targeting chimera) development, as its structural features may facilitate the design of effective E3 ligase binders. Additionally, ongoing studies are investigating its utility in metal-organic frameworks (MOFs) for catalytic applications and gas storage.